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Compound of Interest

Compound Name: AHR-1911

Cat. No.: B1672626 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific public data was found for a compound designated "AHR-1911." The

following application notes and protocols are provided as a general template based on

common laboratory practices for handling novel research compounds, particularly aryl

hydrocarbon receptor (AHR) modulators. Researchers must validate these protocols for their

specific compound and experimental conditions.

Introduction
The aryl hydrocarbon receptor (AHR) is a ligand-activated transcription factor that plays a

critical role in regulating gene expression involved in various physiological and pathological

processes, including immune responses, inflammation, and metabolism.[1][2] AHR-1911 is a

novel compound under investigation for its potential to modulate AHR activity. This document

provides detailed protocols for the preparation, storage, and handling of AHR-1911 solutions to

ensure experimental consistency and reproducibility.

Physicochemical Properties and Solubility
Proper solution preparation begins with understanding the physicochemical properties of the

compound. The following table summarizes hypothetical solubility data for AHR-1911 in

common laboratory solvents. Note: This data is illustrative and must be determined

experimentally for the actual AHR-1911 compound.
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Solvent
Solubility at 25°C

(mg/mL)
Appearance Notes

DMSO > 50
Clear, colorless

solution

Recommended for

stock solutions.

Ethanol 10 - 20
Clear, colorless

solution

Suitable for some in-

vitro assays.

PBS (pH 7.4) < 0.1
Suspension/Precipitat

e

Not recommended for

aqueous solutions.

Methanol 5 - 10
Clear, colorless

solution

Use with caution due

to potential toxicity in

cell-based assays.

Solution Preparation Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of AHR-1911, which

can be further diluted for working solutions.

Materials:

AHR-1911 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:
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Determine Molecular Weight (MW): Ascertain the molecular weight of AHR-1911 from the

manufacturer's data sheet. For this example, we will assume a hypothetical MW of 450.5

g/mol .

Calculate Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

AHR-1911:

Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 450.5 g/mol * 1000 mg/g = 4.505 mg

Weighing: Carefully weigh out 4.505 mg of AHR-1911 powder using a calibrated analytical

balance and place it into a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the AHR-1911 powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) to minimize freeze-thaw cycles. Store the aliquots as recommended in Section 4.

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or buffer.

Example: Preparation of a 10 µM working solution:

Perform a serial dilution from the 10 mM stock solution.

For instance, to make a 10 µM working solution in cell culture medium, dilute the 10 mM

stock solution 1:1000 (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Ensure the final concentration of DMSO in the working solution is non-toxic to the cells

(typically <0.1%).

Storage and Stability
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The stability of AHR-1911 is crucial for obtaining reliable experimental results. The following

table provides general storage recommendations. Note: Stability should be experimentally

verified.

Solution Type
Storage

Temperature

Recommended

Duration
Notes

Solid Powder -20°C Up to 1 year
Protect from light and

moisture.

10 mM Stock in

DMSO
-20°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

10 mM Stock in

DMSO
-80°C Up to 1 year

Preferred for long-

term storage.

Aqueous Working

Solutions
2-8°C Use within 24 hours

Prepare fresh before

each experiment.

AHR Signaling Pathway
The canonical AHR signaling pathway is initiated by ligand binding and results in the

transcription of target genes.[1][3]
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Caption: Canonical Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Experimental Workflow: Solution Preparation and
Storage
The following diagram outlines the logical flow for preparing and storing AHR-1911 solutions.
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Caption: Workflow for AHR-1911 stock solution preparation and use.
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This document is intended for research purposes only and does not constitute a

recommendation for clinical use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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